molecular formula C8H17N3O B1490555 2-(3-aminoazetidin-1-yl)-N-propylacetamide CAS No. 1342438-93-0

2-(3-aminoazetidin-1-yl)-N-propylacetamide

Cat. No.: B1490555
CAS No.: 1342438-93-0
M. Wt: 171.24 g/mol
InChI Key: VVDSUORMLDOVOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(3-aminoazetidin-1-yl)ethan-1-ol” has a CAS Number of 1409292-18-7 . It is a liquid at room temperature and has a molecular weight of 116.16 .


Molecular Structure Analysis

The InChI code for “2-(3-aminoazetidin-1-yl)ethan-1-ol” is 1S/C5H12N2O/c6-5-3-7(4-5)1-2-8/h5,8H,1-4,6H2 . This can be used to generate the molecular structure of the compound.


Physical and Chemical Properties Analysis

“2-(3-aminoazetidin-1-yl)ethan-1-ol” is a liquid at room temperature . It has a molecular weight of 116.16 .

Scientific Research Applications

Synthesis and Ring Transformations

  • Regioselective Reactions and Ring Transformations : Research by Boros et al. (2006) explored regioselective reactions of mesyloxymethylazetidinones, which involve cleavage of the azetidinone ring and formation of new aziridine rings. These transformations provide pathways to synthesize derivatives that could act as potential drug candidates due to their structural similarity to known inhibitors of enzymes like carboxypeptidase A (Boros et al., 2006).

Spectroscopic Characterization and Novel Agonists

  • Spectroscopic Characterization : Bojilova and Rodios (1991) focused on synthesizing and characterizing 1-[1,2,3-triazol-1-yl]-4-aroylazetidin-2-ones, demonstrating the chemical diversity achievable with azetidine scaffolds and their potential utility in medicinal chemistry through detailed spectroscopic analysis (Bojilova & Rodios, 1991).

Potential Therapeutic Applications

  • Selective Neuropeptide Y2 Receptor Agonists : Ortiz et al. (2007) described the development of a selective neuropeptide Y2 receptor polyethylene glycol-conjugated peptide agonist. This compound shows promise in obesity management by reducing food intake and body weight and improving glucose metabolism in rodents, highlighting the therapeutic potential of azetidine-containing compounds (Ortiz et al., 2007).

Safety and Hazards

The compound “2-(3-aminoazetidin-1-yl)ethan-1-ol” has several hazard statements including H302, H315, H319, H335 . These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

Properties

IUPAC Name

2-(3-aminoazetidin-1-yl)-N-propylacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17N3O/c1-2-3-10-8(12)6-11-4-7(9)5-11/h7H,2-6,9H2,1H3,(H,10,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVDSUORMLDOVOG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCNC(=O)CN1CC(C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

171.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
2-(3-aminoazetidin-1-yl)-N-propylacetamide
Reactant of Route 2
Reactant of Route 2
2-(3-aminoazetidin-1-yl)-N-propylacetamide
Reactant of Route 3
Reactant of Route 3
2-(3-aminoazetidin-1-yl)-N-propylacetamide
Reactant of Route 4
Reactant of Route 4
2-(3-aminoazetidin-1-yl)-N-propylacetamide
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
2-(3-aminoazetidin-1-yl)-N-propylacetamide
Reactant of Route 6
Reactant of Route 6
2-(3-aminoazetidin-1-yl)-N-propylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.